Cas no 28488-46-2 (2-Hydroxy-5-pentylbenzoic acid)

• Product Name: 2-Hydroxy-5-pentylbenzoic acid
• CAS No: 28488-46-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD11203636
• CID: 852432
• PubChem ID: 29078142
• Update Time: 2025-11-02

2-Hydroxy-5-pentylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-pentylbenzoic acid
• 2-hydroxy-5-pentyl-benzoic acid
• Benzoic acid, 2-hydroxy-5-pentyl-
• DXFITFRUUBCWFC-UHFFFAOYSA-N
• 28488-46-2
• AC7680
• SY015698
• 5-n-pentyl salicylic acid
• AKOS009279997
• SCHEMBL1079224
• DA-16966
• BDBM50499162
• 2-Hydroxy-5-pentylbenzoicacid
• CHEMBL3736128
• MFCD11203636

• MDL： MFCD11203636
• Inchi： 1S/C12H16O3/c1-2-3-4-5-9-6-7-11(13)10(8-9)12(14)15/h6-8,13H,2-5H2,1H3,(H,14,15)
• InChI Key： DXFITFRUUBCWFC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)O)CCCCC

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 2.82310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Hydroxy-5-pentylbenzoic acid

Research Briefing on 2-Hydroxy-5-pentylbenzoic Acid (CAS: 28488-46-2): Recent Advances and Applications

2-Hydroxy-5-pentylbenzoic acid (CAS: 28488-46-2) is a phenolic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its structural properties, biological activities, and mechanisms of action, positioning it as a promising candidate for drug development. This briefing synthesizes the latest findings on this compound, highlighting its relevance in contemporary research.

The compound's structure, characterized by a hydroxybenzoic acid core with a pentyl side chain, confers unique physicochemical properties that influence its bioavailability and interaction with biological targets. Recent investigations have focused on its anti-inflammatory, antimicrobial, and antioxidant activities, with particular emphasis on its role in modulating cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its therapeutic potential, 2-Hydroxy-5-pentylbenzoic acid has been studied for its role in synthetic chemistry. Researchers have developed novel synthetic routes to optimize its yield and purity, as reported in a 2024 Organic & Biomolecular Chemistry article. These advancements are critical for scaling up production and ensuring consistency in pharmacological studies. Furthermore, computational modeling has been employed to predict its binding affinity with various enzymes, providing insights into its mechanism of action at the molecular level.

Despite these promising developments, challenges remain in translating laboratory findings into clinical applications. Issues such as metabolic stability, toxicity profiles, and formulation optimization require further investigation. Collaborative efforts between academic and industrial researchers are essential to address these gaps and accelerate the compound's transition from bench to bedside. This briefing underscores the importance of continued research on 2-Hydroxy-5-pentylbenzoic acid to unlock its full therapeutic potential.